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Compound of Interest

Compound Name: 11-Tricosene

Cat. No.: B1239029 Get Quote

Essential Safety and Handling Guide for 11-
Tricosene
This guide provides crucial safety, handling, and disposal protocols for 11-Tricosene, designed

for laboratory and research professionals. Adherence to these procedures is vital for ensuring

personal safety and maintaining a secure research environment.

Physicochemical and Hazard Data
A summary of key quantitative data for 11-Tricosene is presented below. This information is

essential for understanding its physical characteristics and for conducting a thorough risk

assessment before handling.
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Property Value Source

Molecular Formula C₂₃H₄₆ [1][2][3]

Molecular Weight 322.6 g/mol [1][2][3]

Appearance Colorless to pale amber liquid [1]

Boiling Point 399.4°C at 760 mmHg [1]

Density 0.802 g/cm³ [1]

Vapor Density 11.47 [4]

Solubility

Insoluble in water (4 × 10⁻⁶

mg/L at 25°C); Soluble in

organic solvents like hexane

and ether.

[1]

Flash Point > 110 °C / > 230 °F [4]

Occupational Exposure Limits

(OEL)
Not established [4][5]

Personal Protective Equipment (PPE)
While some safety data sheets (SDS) for isomers suggest 11-Tricosene is not a skin irritant,

others indicate it may cause an allergic skin reaction.[4][6] Therefore, a cautious approach is

recommended. The following PPE is mandatory to minimize exposure and ensure safety during

handling.
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Protection Type Required PPE
Specifications and Best
Practices

Eye & Face Protection
Safety glasses with side

shields or chemical goggles.

Must conform to OSHA 29

CFR 1910.133 or European

Standard EN166.[4] Contact

lenses can absorb irritants and

should be avoided.[5] A face

shield may be required for

splash hazards.[7][8]

Hand Protection
Chemical-resistant, unlined

gloves.

Suitable materials include

nitrile, neoprene, or rubber.[7]

[8] Avoid latex gloves.[8] For

prolonged contact, use gloves

with a breakthrough time

greater than 240 minutes.[5]

Inspect gloves before use and

use proper removal technique

to avoid skin contact.[9]

Body Protection
Long-sleeved lab coat or

chemical-resistant coveralls.

Provides a barrier against

incidental skin contact.[4][5]

For tasks with a higher risk of

splashing, a chemical-resistant

apron is recommended.[8]

Respiratory Protection

Not typically required under

normal use with adequate

ventilation.

Use in a well-ventilated area.

[5][10] If aerosols or mists are

generated or ventilation is

poor, a NIOSH-approved

respirator may be necessary.

[9]

Operational and Disposal Plan
A systematic approach to handling and disposal is critical. The following procedural steps

provide a clear workflow for managing 11-Tricosene in the laboratory.
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Experimental Protocol: Safe Handling Workflow
Preparation and Planning:

Review the Safety Data Sheet (SDS) before starting work.

Ensure a chemical spill kit is readily accessible.

Verify that an eyewash station and safety shower are operational and unobstructed.[10]

Delineate a specific handling area and ensure it is clean and uncluttered.

Handling Procedure:

Work in a well-ventilated area, such as a chemical fume hood, to keep airborne

concentrations low.[10]

Don all required PPE as specified in the table above.

Avoid direct contact with skin and eyes.[2]

When not in use, keep containers tightly sealed to prevent leaks or spills.[5]

Practice good occupational hygiene: do not eat, drink, or smoke in the handling area.[5]

Wash hands thoroughly with soap and water after handling, before breaks, and at the end

of the workday.[5][6]

Spill Management:

In case of a small spill, absorb the material with an inert, non-combustible absorbent such

as sand, earth, or vermiculite.[10]

Collect the absorbed material and place it into a suitable, labeled, and closed container for

disposal.[2][5]

For large spills, evacuate personnel to a safe area and ensure adequate ventilation.[2]

Disposal Plan:
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Dispose of 11-Tricosene waste and contaminated materials through a licensed

professional waste disposal service.[9]

Do not allow the product to enter drains or waterways.[2]

Contaminated packaging should be disposed of as unused product.[9]

Emergency First-Aid Measures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[4]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing. If skin irritation or a rash occurs, get medical advice.[4][5][11]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen and seek

medical attention.[4][10]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person and consult a physician.[2][9]

Workflow Visualization
The following diagram illustrates the standard operating procedure for safely handling 11-
Tricosene, from initial preparation to final disposal.
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Safe Handling Workflow for 11-Tricosene

1. Preparation

2. Handling

3. Post-Handling & Disposal

Emergency Protocol

Review SDS

Verify Safety Equipment
(Eyewash, Shower, Spill Kit)

Don Required PPE

Work in Well-Ventilated Area
(e.g., Fume Hood)

Proceed to Handling

Perform Experiment

Keep Containers Sealed Spill Occurs

If Spill

Segregate Waste

Proceed to Cleanup

Decontaminate Work Area Arrange Professional Waste Disposal

Remove & Clean/Dispose of PPE

Wash Hands Thoroughly

Absorb with Inert Material

Collect in Labeled Container
for Disposal

Click to download full resolution via product page

Caption: Standard operating procedure for handling 11-Tricosene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1239029?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

